Cas no 2287315-10-8 (3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine)
3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-6762036
- 2287315-10-8
- 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine
-
- Inchi: 1S/C13H17NO/c1-2-15-11-6-4-3-5-10(11)12-7-13(14,8-12)9-12/h3-6H,2,7-9,14H2,1H3
- InChI Key: AWZNEHGFCAYFJX-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1C12CC(C1)(C2)N
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.2Ų
3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6762036-0.05g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 0.05g |
$1912.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-0.1g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 0.1g |
$2002.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-0.25g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 0.25g |
$2093.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-0.5g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 0.5g |
$2185.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-1.0g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 1g |
$2276.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-2.5g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 2.5g |
$4458.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-5.0g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 5g |
$6597.0 | 2023-05-29 | ||
| Enamine | EN300-6762036-10.0g |
3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine |
2287315-10-8 | 10g |
$9781.0 | 2023-05-29 |
3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine
Introduction to 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287315-10-8)
3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine, with the CAS number 2287315-10-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amines and features a unique bicyclo[1.1.1]pentane core, which is known for its rigid structure and potential for modulating biological activities.
The chemical structure of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine consists of a bicyclo[1.1.1]pentane ring system fused to an ethoxyphenyl group, providing a combination of aromatic and aliphatic functionalities. This structural arrangement offers a versatile platform for chemical modifications, making it an attractive candidate for the development of new therapeutic agents.
Recent studies have highlighted the potential of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. The unique bicyclic structure is believed to contribute to its high affinity for specific protein targets, thereby enhancing its therapeutic efficacy.
In addition to its anti-cancer properties, 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine has also been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce oxidative stress and neuroinflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Its high lipophilicity and low molecular weight contribute to its ability to cross biological membranes efficiently, enhancing its bioavailability.
Safety and toxicity assessments are essential components of drug development, and preliminary studies on 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine have shown promising results. In vitro and in vivo tests have demonstrated that this compound exhibits low cytotoxicity and minimal side effects at therapeutic concentrations, making it a safe candidate for further clinical evaluation.
The synthetic route for producing 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine has been optimized to ensure high yields and purity levels. The synthesis typically involves several steps, including the formation of the bicyclo[1.1.1]pentane core through a Diels-Alder reaction followed by functionalization with the ethoxyphenyl group via coupling reactions.
In conclusion, 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2287315-10-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further research and development in the fields of oncology and neurology, potentially leading to new therapeutic options for various diseases.
2287315-10-8 (3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)